3-O-Benzyl Estrone Monoethylene Ketal
3-O-Benzyl Estrone Monoethylene Ketal
Brand Name:
Vulcanchem
CAS No.:
162784-26-1
VCID:
VC0118799
InChI:
InChI=1S/C27H32O3/c1-26-13-11-23-22-10-8-21(28-18-19-5-3-2-4-6-19)17-20(22)7-9-24(23)25(26)12-14-27(26)29-15-16-30-27/h2-6,8,10,17,23-25H,7,9,11-16,18H2,1H3/t23-,24-,25+,26+/m1/s1
SMILES:
CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6
Molecular Formula:
C27H32O3
Molecular Weight:
404.5 g/mol
3-O-Benzyl Estrone Monoethylene Ketal
CAS No.: 162784-26-1
Reference Standards
VCID: VC0118799
Molecular Formula: C27H32O3
Molecular Weight: 404.5 g/mol
| CAS No. | 162784-26-1 |
|---|---|
| Product Name | 3-O-Benzyl Estrone Monoethylene Ketal |
| Molecular Formula | C27H32O3 |
| Molecular Weight | 404.5 g/mol |
| IUPAC Name | (8'R,9'S,13'S,14'S)-13'-methyl-3'-phenylmethoxyspiro[1,3-dioxolane-2,17'-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene] |
| Standard InChI | InChI=1S/C27H32O3/c1-26-13-11-23-22-10-8-21(28-18-19-5-3-2-4-6-19)17-20(22)7-9-24(23)25(26)12-14-27(26)29-15-16-30-27/h2-6,8,10,17,23-25H,7,9,11-16,18H2,1H3/t23-,24-,25+,26+/m1/s1 |
| Standard InChIKey | OAPZVJZTHJRGNF-XPGKHFPBSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC24OCCO4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6 |
| SMILES | CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6 |
| Canonical SMILES | CC12CCC3C(C1CCC24OCCO4)CCC5=C3C=CC(=C5)OCC6=CC=CC=C6 |
| Synonyms | 3-(Phenylmethoxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal; 3-(Benzyloxy)-estra-1,3,5(10)-trien-17-one Cyclic 1,2-Ethanediyl Acetal; |
| PubChem Compound | 15293261 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume